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Compound of Interest

Compound Name: Ferrous Iodide

Cat. No.: B1584420 Get Quote

Technical Support Center: Anhydrous Ferrous
Iodide
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of anhydrous

ferrous iodide. Below you will find troubleshooting guides and frequently asked questions to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for anhydrous ferrous iodide?

A1: Anhydrous ferrous iodide should be stored in a cool, dry, and well-ventilated area.[1][2] It

is crucial to keep the container tightly closed and protected from moisture, as the compound is

hygroscopic.[1][2][3] Storage under an inert gas, such as argon or nitrogen, is recommended to

prevent degradation.[1][3] The material is also light-sensitive and should be stored in the dark.

[3]

Q2: What are the visible signs of decomposition or contamination of anhydrous ferrous
iodide?

A2: Anhydrous ferrous iodide is typically a grey or red-violet to black solid.[1][4] If the

compound has been exposed to air and moisture, it may turn whitish due to oxidation.[4] The
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presence of a brownish or yellowish tint could indicate the formation of iodine, a decomposition

product.

Q3: What personal protective equipment (PPE) should be worn when handling anhydrous

ferrous iodide?

A3: When handling anhydrous ferrous iodide, it is imperative to wear appropriate personal

protective equipment. This includes chemical safety glasses or goggles, a face shield, nitrile or

rubber gloves, and a protective suit.[1] A NIOSH-approved respirator should be used,

especially when there is a risk of dust formation.[1]

Q4: What should I do in case of a spill of anhydrous ferrous iodide?

A4: In the event of a spill, ensure adequate ventilation and wear all appropriate personal

protective equipment.[1] Avoid dust formation.[1] The spilled material should be mixed with a

neutralizing agent like powdered sodium bicarbonate, lime, or calcium carbonate, then swept

up and placed in a suitable container for disposal.[1]

Q5: What are the primary hazards associated with anhydrous ferrous iodide?

A5: Anhydrous ferrous iodide is harmful if swallowed, in contact with skin, or if inhaled.[1] It

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] There are also

concerns that it may damage fertility or an unborn child, so special instructions should be

obtained and understood before use.[1][3]
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Problem/Observation Potential Cause Recommended Action

Color Change (whitish,

yellowish, or brownish tint)

Exposure to air and/or

moisture leading to oxidation

and decomposition.[4]

Discard the reagent as it is

likely contaminated. Ensure

future storage is under an inert

atmosphere and in a

desiccator.

Poor solubility in non-aqueous

solvents

The compound may have

absorbed moisture, leading to

hydrolysis and the formation of

insoluble iron oxides.

Use a fresh, properly stored

container of anhydrous ferrous

iodide. Consider drying the

solvent before use.

Inconsistent experimental

results

Degradation of the reagent

due to improper storage or

handling.

Always handle anhydrous

ferrous iodide in a glovebox or

under a stream of inert gas.

Use freshly opened containers

for sensitive reactions.

Formation of a precipitate in

solution

Reaction with incompatible

materials or solvents.

Review the list of incompatible

materials. Anhydrous ferrous

iodide is incompatible with

alkali metals, strong acids,

oxidizing agents, and strong

bases.[1][3]

Summary of Quantitative Data
While specific quantitative data is limited in publicly available sources, the following table

summarizes key parameters for the proper handling and storage of anhydrous ferrous iodide.
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Parameter Value/Recommendation Source

Appearance
Grey solid / Red-violet to black

solid
[1][4]

Molecular Weight 309.66 g/mol [1]

Melting Point 587 °C [1]

Boiling Point 827 °C [1]

Specific Gravity 5.32 g/mL [1]

Solubility
Soluble in water, ethanol, and

diethyl ether.
[4][5][6]

Storage Temperature Cool, dry place [1][2]

Atmosphere
Inert gas (e.g., Argon,

Nitrogen)
[1][3]

Experimental Protocols
Protocol 1: Visual Inspection of Anhydrous Ferrous Iodide

Objective: To assess the quality of anhydrous ferrous iodide before use.

Methodology:

In an inert atmosphere (glovebox or under a stream of inert gas), carefully open the

container of anhydrous ferrous iodide.

Observe the color of the solid. It should be a uniform grey or red-violet to black color.[1][4]

Look for any signs of discoloration, such as white, yellow, or brown patches, which may

indicate decomposition.

Ensure the solid is a free-flowing powder or crystalline material. Clumping may suggest

moisture absorption.
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Interpretation: If any discoloration or clumping is observed, the reagent is likely compromised

and should not be used for sensitive applications.
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Caption: Troubleshooting logic for anhydrous ferrous iodide issues.
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Proper Handling Workflow
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Caption: Experimental workflow for handling anhydrous ferrous iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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